4-(2-Ethoxyphenyl)pyrrolidine-3-carbonitrile
Overview
Description
Synthesis Analysis
The synthesis of pyrrolidine derivatives, such as “4-(2-Ethoxyphenyl)pyrrolidine-3-carbonitrile”, often involves ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings . The synthetic strategies used can be based on the stereogenicity of carbons in the pyrrolidine ring .Molecular Structure Analysis
The pyrrolidine ring in “this compound” is a five-membered nitrogen heterocycle . This saturated scaffold is of great interest due to its ability to efficiently explore the pharmacophore space due to sp3-hybridization, contribute to the stereochemistry of the molecule, and increase three-dimensional (3D) coverage due to the non-planarity of the ring .Chemical Reactions Analysis
The chemical reactions involving pyrrolidine derivatives are often influenced by steric factors . The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .Scientific Research Applications
Pyrrolidine in Drug Discovery
Pyrrolidine derivatives, including 4-(2-ethoxyphenyl)pyrrolidine-3-carbonitrile, are vital in medicinal chemistry for developing treatments for various human diseases. The interest in these compounds is due to their ability to efficiently explore pharmacophore space, contribute to stereochemistry, and provide increased three-dimensional coverage due to their non-planarity. These attributes aid in the design of new pyrrolidine compounds with diverse biological profiles, highlighting their significance in drug discovery and development (Li Petri et al., 2021).
Hybrid Catalysts in Synthesis
The pyrrolidine core is essential for synthesizing structurally complex and biologically relevant compounds. Its application extends to the synthesis of 5H-pyrano[2,3-d]pyrimidine scaffolds using hybrid catalysts. This demonstrates the versatility of pyrrolidine derivatives in facilitating the development of new molecules with potential medicinal and pharmaceutical applications, emphasizing the role of this compound in advancing synthetic methodology (Parmar et al., 2023).
Analytical Toxicology
Pyrrolidinophenone derivatives are analyzed in biological fluids for toxicological studies, highlighting the importance of understanding their biotransformation and metabolites. This analysis is crucial for assessing the safety and environmental impact of these compounds, including this compound, further underscoring their relevance in scientific research related to public health and safety (Synbulatov et al., 2019).
Optoelectronic Materials Development
The integration of pyrrolidine derivatives into π-extended conjugated systems is explored for creating novel optoelectronic materials. This application signifies the potential of this compound and similar compounds in developing materials for electronic devices, luminescent elements, and photoelectric conversion elements, contributing to the advancement of materials science and engineering (Lipunova et al., 2018).
Mechanism of Action
Indole Derivatives
Indole derivatives are bioactive aromatic compounds that have been found in many important synthetic drug molecules . They bind with high affinity to multiple receptors, making them useful in developing new therapeutic derivatives . Indole derivatives possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Pyrrolidine Compounds
Pyrrolidine is a five-membered ring and is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases . The pyrrolidine ring allows for efficient exploration of the pharmacophore space due to sp3-hybridization, contributes to the stereochemistry of the molecule, and increases three-dimensional coverage due to the non-planarity of the ring . Pyrrolidine compounds have target selectivity characterized by the pyrrolidine ring and its derivatives .
Properties
IUPAC Name |
4-(2-ethoxyphenyl)pyrrolidine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O/c1-2-16-13-6-4-3-5-11(13)12-9-15-8-10(12)7-14/h3-6,10,12,15H,2,8-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVGIFDQNFQPSEW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C2CNCC2C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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